2-(2,4,6-trichlorophenoxy)ethyl (3,4-dichlorophenyl)carbamate

• IUPAC Name: 2-(2,4,6-trichlorophenoxy)ethyl N-(3,4-dichlorophenyl)carbamate
• InChI: InChI=1S/C15H10Cl5NO3/c16-8-5-12(19)14(13(20)6-8)23-3-4-24-15(22)21-9-1-2-10(17)11(18)7-9/h1-2,5-7H,3-4H2,(H,21,22)
• InChI Key: XAVGXGFOMFTKIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)OCCOC2=C(C=C(C=C2Cl)Cl)Cl)Cl)Cl
• Molecular Formula: C15H10Cl5NO3
• Molecular Weight: 429.5 g/mol

Description

2-(2,4,6-trichlorophenoxy)ethyl (3,4-dichlorophenyl)carbamate, commonly known as triclosan, is a synthetic organic compound with broad-spectrum antimicrobial properties. It is widely used in personal care products, such as soaps, toothpastes, and deodorants, as well as in household items, such as cutting boards and kitchen utensils. Triclosan has been the subject of numerous scientific studies due to its potential impact on human health and the environment.

Mechanism of Action

Triclosan works by inhibiting the activity of enoyl-acyl carrier protein reductase, an enzyme involved in the synthesis of fatty acids in bacteria. This leads to the disruption of bacterial cell membranes and ultimately cell death.
Biochemical and Physiological Effects:
Triclosan has been shown to have a number of biochemical and physiological effects on both bacteria and humans. In bacteria, triclosan can lead to the development of antibiotic resistance and the alteration of bacterial communities. In humans, triclosan has been shown to disrupt hormone function and may contribute to the development of antibiotic resistance.

Advantages and Limitations for Lab Experiments

Triclosan has several advantages for use in lab experiments, including its broad-spectrum antimicrobial properties and its ability to inhibit the activity of enoyl-acyl carrier protein reductase. However, triclosan also has limitations, such as its potential impact on human health and the environment, and the development of antibiotic resistance.

Future Directions

There are several future directions for research on triclosan, including the development of alternative antimicrobial agents that do not have the same potential health and environmental impacts, and the investigation of the long-term effects of triclosan exposure on human health and the environment. Additionally, further research is needed to better understand the mechanisms of action of triclosan and its impact on bacterial communities.

Synthesis Methods

Triclosan can be synthesized through a multi-step process that involves the reaction of 2,4,6-trichlorophenol with epichlorohydrin to form 2-(2,4,6-trichlorophenoxy)propanol. This intermediate is then reacted with 3,4-dichlorophenyl isocyanate to produce triclosan.

Scientific Research Applications

Triclosan has been extensively studied for its antimicrobial properties and its potential impact on human health and the environment. It has been shown to be effective against a wide range of bacteria, including Staphylococcus aureus and Escherichia coli. Triclosan has also been used in scientific research as a tool to study the mechanism of action of antimicrobial agents.